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Introduction
Butyl propionate (CAS No. 590-01-2) is a colorless liquid with a fruity, apple-like odor. It is a

naturally occurring ester found in some fruits, such as apricots.[1] Industrially, it serves as a

solvent in the production of paints, lacquers, and inks, and is also utilized as a fragrance and

flavoring agent.[2] This guide provides a comprehensive overview of the toxicological

properties of butyl propionate, summarizing key studies and experimental methodologies to

inform risk assessment and safe handling practices.

Executive Summary
Butyl propionate exhibits low acute toxicity via oral, dermal, and inhalation routes. It is a mild

skin and eye irritant. Subchronic and developmental toxicity studies in rats indicate no systemic

toxicity at lower doses, with effects such as decreased body weight gain and olfactory

epithelium degeneration observed only at high concentrations. There is no evidence of

developmental toxicity. Butyl propionate is not considered to be genotoxic or carcinogenic. Its

metabolism is expected to proceed via rapid hydrolysis to butanol and propionic acid, which are

endogenous substances. Regulatory bodies such as the Joint FAO/WHO Expert Committee on

Food Additives (JECFA) have concluded that butyl propionate poses no safety concern at

current levels of intake when used as a flavoring agent.[2][3]
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Acute Toxicity
The acute toxicity of butyl propionate has been evaluated via oral, dermal, and inhalation

routes of exposure. The substance demonstrates a low order of acute toxicity.

Oral Toxicity
Experimental Protocol (based on OECD Guideline 401): The acute oral toxicity is typically

determined using a limit test or a full study with multiple dose levels. In a standard protocol, the

test substance is administered by gavage to fasted rats (e.g., Sprague-Dawley strain).[4]

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at

least 14 days. A gross necropsy is performed on all animals at the end of the observation

period.

Results: The oral LD50 of butyl propionate in rats is reported to be greater than 5000 mg/kg

body weight.[2]

Dermal Toxicity
Experimental Protocol (based on OECD Guideline 402): The test substance is applied to a

shaved area of the skin of rabbits (e.g., New Zealand White) for a 24-hour period under a semi-

occlusive dressing.[5][6] Animals are observed for signs of toxicity and mortality over a 14-day

period.

Results: The dermal LD50 in rabbits is reported to be greater than 5000 mg/kg body weight.[2]

Inhalation Toxicity
Experimental Protocol (based on OECD Guideline 403): Rats are exposed to the vapor of the

test substance for a defined period (typically 4 hours) in a whole-body or nose-only inhalation

chamber.[7] Animals are observed for mortality and clinical signs during and after exposure for

up to 14 days.

Results: Inhalation exposure of rats to a saturated vapor of butyl propionate for 8 hours

resulted in no deaths.

Table 1: Summary of Acute Toxicity Data for Butyl Propionate
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Route of
Exposure

Species

Test
Guideline
(or
equivalent)

Endpoint Value
Reference(s
)

Oral Rat OECD 401 LD50
> 5000 mg/kg

bw
[2]

Dermal Rabbit OECD 402 LD50
> 5000 mg/kg

bw
[2]

Inhalation Rat - LC0
Saturated

vapor (8h)
-

Irritation and Sensitization
Skin Irritation
Experimental Protocol (based on OECD Guideline 404): A single dose (0.5 mL) of the test

substance is applied to the shaved skin of albino rabbits under a gauze patch for a 4-hour

exposure period.[8][9] The skin is then observed for erythema (redness) and edema (swelling)

at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Results: Butyl propionate is considered to be a mild skin irritant.[2]

Eye Irritation
Experimental Protocol (based on OECD Guideline 405): A single dose (typically 0.1 mL) of the

test substance is instilled into the conjunctival sac of one eye of an albino rabbit, with the other

eye serving as a control.[10][11] The eyes are examined for corneal opacity, iritis, and

conjunctival redness and chemosis at 1, 24, 48, and 72 hours after instillation.

Results: Butyl propionate may cause eye irritation.[2]

Skin Sensitization
Information on the skin sensitization potential of butyl propionate is limited. However, based

on its chemical structure and the available data on similar esters, it is not expected to be a

significant skin sensitizer.
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Repeated Dose Toxicity
A subchronic inhalation toxicity study has been conducted to evaluate the effects of repeated

exposure to butyl propionate vapor.

Subchronic Inhalation Toxicity
Experimental Protocol: In a study following a protocol similar to OECD Guideline 412, Sprague-

Dawley rats (15 per sex per group) were exposed to butyl propionate vapor at concentrations

of 0, 250, 750, or 1500 ppm for 6 hours/day, 5 days/week for 13 weeks.[12] A recovery group

was also included. Endpoints evaluated included clinical observations, body weight, food

consumption, hematology, clinical chemistry, organ weights, and histopathology.[2][13]

Results: No treatment-related deaths or significant adverse effects on clinical signs,

hematology, or clinical chemistry were observed.[12] At 1500 ppm, there were significant

decreases in body weight, body weight gain, and food consumption. The primary target organ

was the nasal cavity, with concentration-related degeneration of the olfactory epithelium

observed at 750 and 1500 ppm. These effects were reversible after an 8-week recovery period.

The No-Observed-Adverse-Effect Level (NOAEL) for subchronic toxicity was determined to be

250 ppm.[12]

Table 2: Summary of 13-Week Inhalation Toxicity Study in Rats

Concentration (ppm) Key Findings

0 (Control) No adverse effects observed.

250 No adverse effects observed (NOAEL).

750 Degeneration of the olfactory epithelium.

1500

Decreased body weight, body weight gain, and

food consumption; degeneration of the olfactory

epithelium.

Genotoxicity
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While specific, publicly available genotoxicity studies on butyl propionate are limited,

regulatory assessments have concluded that it is not genotoxic.[14] The expected rapid

hydrolysis to endogenous substances (butanol and propionic acid) supports this conclusion.

Standard in vitro genotoxicity tests would include:

Bacterial Reverse Mutation Assay (Ames Test; OECD Guideline 471): This test assesses the

ability of a substance to induce mutations in several strains of Salmonella typhimurium and

Escherichia coli.[15]

In Vitro Mammalian Cell Gene Mutation Test (e.g., HPRT assay; OECD Guideline 476): This

assay evaluates the potential of a substance to induce mutations in mammalian cells in

culture.[16][17]

Carcinogenicity
Long-term carcinogenicity studies on butyl propionate have not been identified in the public

literature. However, based on the lack of genotoxic potential and the rapid metabolism to non-

carcinogenic endogenous compounds, butyl propionate is not expected to be carcinogenic.

[14] Regulatory bodies that have evaluated butyl propionate for use as a flavoring agent have

not raised concerns about its carcinogenic potential.[2][3]

Experimental Protocol (based on OECD Guideline 451): A typical carcinogenicity bioassay

involves long-term (e.g., 2-year) administration of the test substance to rodents (rats and mice)

at multiple dose levels.[12] Endpoints include the incidence and type of tumors.

Reproductive and Developmental Toxicity
Developmental Toxicity
Experimental Protocol: In a developmental toxicity study following a protocol similar to OECD

Guideline 414, pregnant Sprague-Dawley rats (24 per group) were exposed to butyl
propionate vapor at concentrations of 0, 500, 1000, or 2000 ppm for 6 hours/day from

gestation day 6 to 15.[12] Dams were observed for clinical signs, body weight, and food

consumption. Fetuses were examined for external, visceral, and skeletal abnormalities.

Results: Maternal toxicity, evidenced by significant reductions in body weight, body weight gain,

and food consumption, was observed in all treatment groups. However, there were no
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treatment-related developmental or teratogenic effects. The NOAEL for developmental toxicity

was determined to be 2000 ppm (the highest concentration tested).[12]

Table 3: Summary of Developmental Toxicity Study in Rats

Concentration (ppm) Maternal Toxicity Developmental Toxicity

0 (Control) No adverse effects. No adverse effects.

500

Decreased body weight, body

weight gain, and food

consumption.

No adverse effects.

1000

Decreased body weight, body

weight gain, and food

consumption.

No adverse effects.

2000

Decreased body weight, body

weight gain, and food

consumption.

No adverse effects (NOAEL).

Metabolism and Toxicokinetics
The primary metabolic pathway for butyl propionate is expected to be hydrolysis by

carboxylesterases, which are abundant in the liver, intestines, and other tissues.[3] This

enzymatic reaction cleaves the ester bond, yielding n-butanol and propionic acid. Both of these

metabolites are endogenous substances that are further metabolized through well-established

pathways.
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Butyl propionate is a substance with low acute toxicity and is a mild skin and eye irritant. The

primary target organ upon repeated inhalation exposure at high concentrations is the olfactory

epithelium of the nasal cavity, with these effects being reversible. No developmental toxicity

has been observed. Butyl propionate is not considered to be genotoxic or carcinogenic. The

rapid hydrolysis to endogenous metabolites, n-butanol and propionic acid, is the key feature of

its toxicokinetic profile, which explains its low systemic toxicity. Based on the available data,

butyl propionate does not pose a significant health risk under normal conditions of use and

handling.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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